Cas no 2408971-46-8 (tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate)

• Product Name: tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate
• CAS No: 2408971-46-8
• MF: C₁₀H₁₈FNO₂
• MW: 203.253826618195
• CID: 6243174
• PubChem ID: 146082151
• Update Time: 2025-06-26

tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7537484
• EN300-27727695
• 2408971-46-8
• 2580250-14-0
• tert-butyl (1r,3r)-3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
• tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate
• tert-butyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
• EN300-27727894
• 2580241-57-0
• tert-butyl (1s,3s)-3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate

• Inchi： 1S/C10H18FNO2/c1-9(2,3)14-8(13)7-4-10(11,5-7)6-12/h7H,4-6,12H2,1-3H3
• InChI Key： XNQTWZWUAYMTEI-UHFFFAOYSA-N
• SMILES： FC1(CN)CC(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 203.13215698g/mol
• Monoisotopic Mass: 203.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate (CAS: 2408971-46-8)

In recent years, tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate (CAS: 2408971-46-8) has emerged as a key intermediate in the synthesis of novel pharmaceuticals and bioactive molecules. This compound, characterized by its unique fluorinated cyclobutane scaffold, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both amino and fluorine functional groups within the cyclobutane ring offers versatile reactivity, making it a valuable building block for medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) highlights the efficient synthesis of tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate via a multi-step route involving fluorination of a cyclobutane precursor followed by Boc-protection. The researchers optimized the reaction conditions to achieve high yields (up to 85%) and excellent enantioselectivity, which is critical for pharmaceutical applications. The study also demonstrated the compound's utility in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators, showcasing its potential in treating neurological disorders such as epilepsy and anxiety.

Further investigations into the biological activity of derivatives of tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate have revealed promising results. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated cyclobutane derivatives exhibit enhanced metabolic stability and improved blood-brain barrier permeability compared to their non-fluorinated counterparts. These properties are particularly advantageous for CNS-targeted drugs, where bioavailability and stability are often limiting factors. The study also identified several lead compounds with nanomolar affinity for specific neurotransmitter receptors, underscoring the scaffold's versatility.

In addition to its pharmaceutical applications, tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate has been explored in the field of chemical biology. A recent preprint (2024) describes its use as a probe for studying enzyme mechanisms, leveraging the fluorine atom as a spectroscopic handle for nuclear magnetic resonance (NMR) studies. This approach has provided insights into the binding modes and catalytic mechanisms of several enzymes, opening new avenues for inhibitor design.

Despite these advancements, challenges remain in the large-scale production and purification of tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate. Current synthetic routes often require expensive reagents and stringent conditions, which may limit its industrial applicability. However, ongoing research aims to develop more cost-effective and scalable methods, including catalytic fluorination strategies and flow chemistry approaches.

In conclusion, tert-Butyl 3-(aminomethyl)-3-fluorocyclobutanecarboxylate (CAS: 2408971-46-8) represents a promising scaffold in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and mechanistic studies. Future research will likely focus on expanding its applications, optimizing synthetic routes, and exploring its potential in emerging therapeutic areas.